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Introduction
Chlordecone, a synthetic chlorinated hydrocarbon, was first introduced as an insecticide in the

1950s. Its persistence in the environment and potential for bioaccumulation raised early

concerns regarding its toxicological profile. This technical guide provides a comprehensive

overview of the foundational toxicological studies of Chlordecone conducted prior to 1980. The

document is intended for researchers, scientists, and drug development professionals, offering

a detailed examination of the early scientific understanding of this compound's effects. This

guide synthesizes key findings on acute, subchronic, and chronic toxicity, as well as its

reproductive and carcinogenic potential, with a focus on the experimental methodologies and

quantitative data from these pioneering studies.

Acute Toxicity
Early investigations into the acute toxicity of Chlordecone established its potent effects across

various animal species. The primary measure of acute toxicity, the median lethal dose (LD50),

was determined through single-dose administration studies.
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Species Strain
Route of
Administrat
ion

Vehicle
LD50
(mg/kg)

Reference

Rat (Male) Sherman Oral Corn Oil 132
Larson et al.,

1979[1]

Rat (Female) Sherman Oral Corn Oil 126
Larson et al.,

1979[1]

Rabbit (Male) Not Specified Oral Not Specified 71
Larson et al.,

1979[1]

Dog Not Specified Oral Not Specified 250
Stockholm

Convention[2]

Mouse Not Specified Oral Not Specified 95-125 Huber, 1965

Experimental Protocols: Acute Toxicity Studies

The methodologies employed in these early studies, while varying slightly, generally followed a

consistent protocol to determine the LD50.

DOT Script for Acute Toxicity Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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